Cas no 53355-35-4 (5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester)

• Product Name: 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester
• CAS No: 53355-35-4
• MF: C₁₄H₁₂O₅
• MW: 260.242084503174
• CID: 5232259
• Update Time: 2026-03-07

5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester
• 2-Furancarboxylic acid, 5-[4-(methoxycarbonyl)phenyl]-, methyl ester

• Inchi： 1S/C14H12O5/c1-17-13(15)10-5-3-9(4-6-10)11-7-8-12(19-11)14(16)18-2/h3-8H,1-2H3
• InChI Key： WPDICMVQAFHQQD-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(OC)=O)C=C2)=CC=C1C(OC)=O

Additional information on 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester

Introduction to 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic Acid Methyl Ester (CAS No: 53355-35-4)

The compound 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester, identified by the CAS registry number 53355-35-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

The molecular structure of 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester comprises a furan ring substituted at the 2-position with a carboxylic acid methyl ester group and at the 4-position with a methoxycarbonyl phenyl group. This arrangement imparts the molecule with interesting electronic properties and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules. For instance, researchers have explored its use as an intermediate in the construction of complex heterocyclic frameworks, which are crucial for developing novel pharmaceutical agents. The presence of both furan and phenyl groups in its structure allows for diverse interaction patterns, enhancing its utility in medicinal chemistry.

In terms of synthesis, 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity, ensuring its reliability as a starting material for further chemical explorations.

The compound's stability under various reaction conditions has also been a focal point of recent investigations. Studies have demonstrated that it exhibits excellent thermal stability and resistance to oxidative degradation, making it suitable for use in demanding chemical processes.

Beyond its synthetic applications, 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester has shown promise in biological assays. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Further research is currently underway to evaluate its efficacy in animal models and to elucidate its mechanism of action.

In conclusion, 5-(4-Methoxycarbonyl-phenyl)-furan-2-carboxylic acid methyl ester (CAS No: 53355-35-4) stands as a versatile and intriguing molecule with a wide array of potential applications. Its unique structure, coupled with recent advancements in its synthesis and biological evaluation, positions it as a key player in the ongoing quest for innovative chemical solutions.